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Compound of Interest

Compound Name:
2-(Methoxymethyl)-4-(pyridin-2-

yl)morpholine

CAS No.: 1424464-95-8

Cat. No.: B2649447

Get Quote

Abstract & Strategic Overview
The scaffold 2-(Methoxymethyl)-4-(pyridin-2-yl)morpholine represents a "privileged

structure" in medicinal chemistry, frequently serving as a core pharmacophore in Orexin

receptor antagonists, Substance P antagonists, and various kinase inhibitors.

The synthesis of this molecule hinges on two critical structural decisions:

The Morpholine Core: Establishing the 2-methoxymethyl substitution, often requiring specific

stereochemistry.[1]

The C–N Bond Formation: Coupling the steric secondary amine (morpholine) to the electron-

deficient pyridine ring.[1]

This guide prioritizes a convergent synthetic strategy. Rather than building the morpholine ring

on the pyridine amine (which is prone to side reactions), we recommend synthesizing or

sourcing the 2-(methoxymethyl)morpholine core first, followed by a high-fidelity N-arylation.
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Retrosynthetic Logic (Decision Tree)
The choice of reagents for the final coupling depends on the available electrophile and lab

capabilities (metal-free vs. catalytic).

Target:
2-(Methoxymethyl)-4-(pyridin-2-yl)morpholine

Disconnection:
N-C Bond Break

Nucleophile:
2-(Methoxymethyl)morpholine

(Chiral or Racemic)

Electrophile A:
2-Fluoropyridine

Option 1

Electrophile B:
2-Bromopyridine

Option 2

Route A: SnAr
(Metal-Free, High Temp)

Reagents: DMSO/t-AmylOH, Base

Route B: Buchwald-Hartwig
(Pd-Catalyzed, Mild)

Reagents: Pd(OAc)2, BINAP, NaOtBu

Click to download full resolution via product page

Caption: Retrosynthetic analysis illustrating the two primary routes for N-arylation based on

electrophile availability.

Critical Reagents & Selection Logic
A. The Nucleophile: 2-(Methoxymethyl)morpholine

Commercial Availability: widely available as both racemate (CAS: 135325-37-8) and

enantiopure forms (e.g., (2S)-isomer CAS: 157791-21-4).

In-House Synthesis Reagents:

Precursors: Epichlorohydrin (or Glycidyl methyl ether) + 2-Aminoethyl hydrogen sulfate.[1]
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Base: Sodium Hydroxide (NaOH).[1][2][3]

Solvent: Methanol/Water.[1][4]

Mechanism:[1][3][4][5][6][7] Intramolecular cyclization of the amino-alcohol derivative.[1]

B. The Electrophile & Coupling System
We present two validated reagent sets. Set A is preferred for scale-up due to lower cost and

easier purification (no heavy metals). Set B is preferred for small-scale discovery where yield

reliability is paramount.[1]

Reagent Set A: Nucleophilic Aromatic Substitution (SnAr)[6]
Substrate:2-Fluoropyridine.[1][3][6]

Why F? In SnAr, fluoride is a better leaving group than chloride or bromide due to the high

electronegativity of fluorine, which stabilizes the Meisenheimer complex intermediate. 2-

Chloropyridine is often too unreactive without additional electron-withdrawing groups.[1]

Solvent:tert-Amyl Alcohol or DMSO.[1]

Why? High boiling points are required (100–120°C).[1] tert-Amyl alcohol is easier to

remove than DMSO during workup.[1]

Base:Potassium Carbonate (K₂CO₃) or DIPEA.[1]

Reagent Set B: Buchwald-Hartwig Amination[8][9]
Substrate:2-Bromopyridine.[1][10]

Why Br? Optimal balance of reactivity and stability for Pd oxidative addition.[1]

Catalyst Precursor:Pd(OAc)₂ or Pd₂(dba)₃.

Ligand:BINAP or Xantphos.[1][9]

Why? Bidentate phosphines prevent the formation of inactive Pd-pyridine complexes and

facilitate the reductive elimination of the steric morpholine.[1]
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Base:Sodium tert-butoxide (NaOtBu).[1][8]

Why? Strong base required to deprotonate the morpholine amine in the catalytic cycle.[1]

Detailed Experimental Protocols
Protocol 1: Metal-Free SnAr Coupling (Preferred for
Scale)
This protocol utilizes the enhanced reactivity of 2-fluoropyridine to effect coupling without

transition metals.

Reagents:

2-(Methoxymethyl)morpholine (1.0 equiv)

2-Fluoropyridine (1.2 equiv)

DIPEA (N,N-Diisopropylethylamine) (2.0 equiv)

Solvent: tert-Amyl Alcohol (0.5 M concentration)

Step-by-Step Workflow:

Setup: To a dry pressure vial or round-bottom flask equipped with a reflux condenser, add 2-

(methoxymethyl)morpholine (1.0 equiv).

Addition: Add tert-amyl alcohol followed by DIPEA (2.0 equiv).[1] Stir to ensure homogeneity.

Initiation: Add 2-fluoropyridine (1.2 equiv) in a single portion.

Note: 2-Fluoropyridine is volatile; minimize open-air exposure.[1]

Reaction: Heat the mixture to 110–120°C for 12–16 hours.

Monitoring: Check by LC-MS.[1][6] The product peak (M+H) should be dominant.[1] If

conversion is slow, add 0.5 equiv more of 2-fluoropyridine.[1]

Workup:
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Cool to room temperature.[1][6]

Dilute with Ethyl Acetate (EtOAc) and wash with water (x2) and brine (x1).

Critical Step: The unreacted 2-fluoropyridine is water-soluble/volatile and will largely be

removed.[1]

Purification: Dry organic layer over Na₂SO₄, filter, and concentrate. Purify via silica gel flash

chromatography (Gradient: 0-50% EtOAc in Hexanes).

Expected Yield: 75–85%

Protocol 2: Buchwald-Hartwig Amination (High
Reliability)
Use this if 2-fluoropyridine is unavailable or if the substrate contains sensitive functional groups

intolerant to high heat.

Reagents:

2-(Methoxymethyl)morpholine (1.2 equiv)

2-Bromopyridine (1.0 equiv)

Pd(OAc)₂ (2 mol%)

BINAP (3 mol%)

NaOtBu (1.5 equiv)

Solvent: Toluene (anhydrous)

Step-by-Step Workflow:

Catalyst Pre-formation: In a glovebox or under Argon, mix Pd(OAc)₂ and BINAP in

anhydrous Toluene.[1] Stir for 10 mins at RT until the solution turns orange/red (active

catalyst formation).
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Substrate Addition: Add 2-bromopyridine (1.0 equiv), 2-(methoxymethyl)morpholine (1.2

equiv), and solid NaOtBu (1.5 equiv).

Reaction: Seal the vessel and heat to 80°C for 4–8 hours.

Visual Check: The reaction typically turns dark brown/black.[1]

Quench & Workup:

Cool to RT. Filter the mixture through a pad of Celite to remove Pd black and inorganic

salts.[1]

Wash the Celite pad with EtOAc.[1]

Concentrate the filtrate.[1][6][9]

Purification: Silica gel chromatography (similar to Protocol 1).

Expected Yield: 85–95%

Analytical Validation (QC)
Upon isolation, the identity of 2-(Methoxymethyl)-4-(pyridin-2-yl)morpholine must be

confirmed.

Technique Key Diagnostic Feature

1H NMR (CDCl₃)

Pyridine Protons: 4 distinct aromatic signals

(approx. δ 8.2, 7.5, 6.6, 6.7 ppm). Morpholine

Core: Multiplets at δ 3.0–4.2 ppm.[1] Methoxy

Group: Sharp singlet at δ 3.35 ppm.[1]

LC-MS (ESI+)
[M+H]+: Calculated MW = 208.26 Da. Expect

peak at m/z 209.3.[1]

HPLC

Single peak >98% purity (254 nm).[1] Pyridines

can tail on silica; use amine-modified silica or

add 1% Et3N if purifying by HPLC.[1]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://enamine.net/public/posters/Enamine_Morpholine_mimics_A4_2015.pdf
https://enamine.net/public/posters/Enamine_Morpholine_mimics_A4_2015.pdf
https://enamine.net/public/posters/Enamine_Morpholine_mimics_A4_2015.pdf
https://enamine.net/public/posters/Enamine_Morpholine_mimics_A4_2015.pdf
https://pdf.benchchem.com/1331/Application_Notes_and_Protocols_Nucleophilic_Aromatic_Substitution_SNAr_Reactions_on_Fluoropyridines.pdf
https://organic-synthesis.com/buchwald-hartwig-coupling/
https://www.benchchem.com/product/b2649447/docs?utm_src=pdf-body#application-note-strategic-synthesis-of-2-methoxymethyl-4-pyridin-2-yl-morpholine
https://enamine.net/public/posters/Enamine_Morpholine_mimics_A4_2015.pdf
https://enamine.net/public/posters/Enamine_Morpholine_mimics_A4_2015.pdf
https://enamine.net/public/posters/Enamine_Morpholine_mimics_A4_2015.pdf
https://enamine.net/public/posters/Enamine_Morpholine_mimics_A4_2015.pdf
https://enamine.net/public/posters/Enamine_Morpholine_mimics_A4_2015.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2649447?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow Diagram (SnAr Route)

1. Setup
Mix Amine + Base

in t-AmylOH

2. Addition
Add 2-Fluoropyridine

(Volatile!)

3. Reaction
Heat 110°C, 12h
Monitor LCMS

4. Workup
Dilute EtOAc

Wash H2O/Brine

5. Purification
Flash Column
(Hex/EtOAc)

Click to download full resolution via product page

Caption: Operational workflow for the SnAr synthesis of the target morpholine derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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